Cas no 2022663-66-5 (1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate)

• Product Name: 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate
• CAS No: 2022663-66-5
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5294046
• PubChem ID: 165467978
• Update Time: 2025-10-29

1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2022663-66-5
• tert-butyl N-[3-oxo-3-(pyrazin-2-yl)propyl]carbamate
• EN300-797358
• 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate

• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-5-4-10(16)9-8-13-6-7-14-9/h6-8H,4-5H2,1-3H3,(H,15,17)
• InChI Key： VTBLBMXTDYVOSJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(=O)C1=NC=CN=C1

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.3±35.0 °C(Predicted)
• pka: 11.85±0.46(Predicted)

Additional information on 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate

1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate (CAS No. 2022663-66-5): An Overview

1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate (CAS No. 2022663-66-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a carbamate functional group and a pyrazine ring, making it a valuable candidate for various research and development activities.

The chemical structure of 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 3-oxo-3-(2-pyrazinyl)propyl chain. The presence of the pyrazine ring imparts significant electronic and steric properties to the molecule, which can influence its reactivity and biological activity. This compound has been the subject of several studies aimed at elucidating its potential therapeutic applications.

One of the key areas of research involving 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate is its role as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The tert-butyl carbamate group in this compound can be cleaved by esterases or other enzymes, releasing the active metabolite. This property makes it an attractive candidate for drug delivery systems, as it can improve the pharmacokinetic and pharmacodynamic profiles of the parent drug.

Recent studies have also explored the potential of 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate in the treatment of neurodegenerative diseases. The pyrazine ring is known to exhibit neuroprotective properties, and preliminary research suggests that this compound may have beneficial effects on neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry reported that 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate demonstrated significant neuroprotective activity in vitro, reducing oxidative stress and preventing neuronal cell death.

In addition to its potential therapeutic applications, 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate has been investigated for its use as an intermediate in organic synthesis. The versatile nature of the carbamate and pyrazine functionalities allows for a wide range of chemical transformations, making it a valuable building block for the synthesis of more complex molecules. Researchers have utilized this compound in the development of novel catalysts and ligands, further expanding its utility in synthetic chemistry.

The synthesis of 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate typically involves multi-step reactions, including the formation of the carbamate moiety and the introduction of the pyrazine ring. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of tert-butyl chloroformate with an appropriate amine derivative followed by coupling with a pyrazine-containing electrophile. The choice of synthetic method often depends on factors such as yield, purity, and scalability.

The physical and chemical properties of 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate have been well-characterized through various analytical techniques. It is generally described as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), but is sparingly soluble in water. These properties make it suitable for use in both solution-phase and solid-phase reactions.

Safety considerations are an important aspect when handling 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. Laboratory personnel should wear appropriate personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 1,1-Dimethylethyl N-[3-oxo-3-(2-pyrazinyl)propyl]carbamate (CAS No. 2022663-66-5) is a versatile compound with promising applications in pharmaceutical and medicinal chemistry. Its unique structural features and potential therapeutic benefits make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in various scientific disciplines.